molecular formula C9H4BrCl2N B598545 3-Bromo-4,6-dichloroquinoline CAS No. 1204810-05-8

3-Bromo-4,6-dichloroquinoline

Cat. No.: B598545
CAS No.: 1204810-05-8
M. Wt: 276.942
InChI Key: XVIDUYCZZSSQQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-4,6-dichloroquinoline is a heterocyclic organic compound . It has a molecular weight of 276.95 . The compound is off-white in color and is typically stored at temperatures between 0-5°C .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H4BrCl2N/c10-7-4-13-8-2-1-5(11)3-6(8)9(7)12/h1-4H . This indicates that the compound has a bromine atom at the 3rd position and chlorine atoms at the 4th and 6th positions of the quinoline ring .


Physical And Chemical Properties Analysis

This compound is an off-white solid . It has a molecular weight of 276.95 . The compound is typically stored at temperatures between 0-5°C .

Scientific Research Applications

  • Synthesis of Related Quinoline Compounds : 3-Bromo-4,6-dichloroquinoline is used as an intermediate in the synthesis of various quinoline derivatives, which are important for the development of biologically active compounds. This includes the synthesis of 2,3-Dichloroquinoline (Sabol, Owen, & Erickson, 2000), 6-Bromo-4-methylquinolin-2(1H)-one (Wlodarczyk et al., 2011), and other brominated quinoline compounds for biomedical applications (Wang et al., 2015).

  • Development of Antibacterial Agents : Quinoline derivatives synthesized using this compound have been evaluated for their antibacterial properties. For instance, a study on the synthesis and evaluation of 6-Bromo-2‑chloro‑3-butylquinazolin-4(3H)-one highlighted its potential as an antibacterial agent (Ouerghi et al., 2021).

  • Pharmaceutical Research and Drug Synthesis : Various intermediates for pharmaceuticals, such as PI3K/mTOR inhibitors, are synthesized from compounds related to this compound. This includes the synthesis of compounds like 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino) phenyl)-2-methylpropanenitrile (Lei et al., 2015).

  • Synthesis of Quinoline Derivatives for Optical Properties : Quinoline derivatives synthesized using this compound have been investigated for their optical properties, which are significant in material sciences (Hu, Zhang, & Thummel, 2003).

  • Crystal Structure and Molecular Interactions Analysis : Studies have been conducted to understand the crystal structure and molecular interactions of quinoline derivatives, which are crucial for the development of novel materials and drugs (Zhou et al., 2022).

  • Fungitoxicity and Antimicrobial Studies : The fungitoxic and antimicrobial properties of quinoline derivatives have been explored, offering potential applications in agriculture and medicine (Gershon, Clarke, & Gershon, 1996).

Safety and Hazards

3-Bromo-4,6-dichloroquinoline may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, and not to breathe dust .

Mechanism of Action

Biochemical Pathways

. Quinoline derivatives are known to interfere with various biochemical pathways, but the specific pathways affected by this compound are yet to be determined.

Result of Action

. Understanding these effects requires detailed studies at the molecular, cellular, and organismal levels.

Properties

IUPAC Name

3-bromo-4,6-dichloroquinoline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H4BrCl2N/c10-7-4-13-8-2-1-5(11)3-6(8)9(7)12/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XVIDUYCZZSSQQZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NC=C(C(=C2C=C1Cl)Cl)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H4BrCl2N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60671174
Record name 3-Bromo-4,6-dichloroquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60671174
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

276.94 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1204810-05-8
Record name Quinoline, 3-bromo-4,6-dichloro-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1204810-05-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Bromo-4,6-dichloroquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60671174
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.